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Cat. No.: B1228396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pulcherriminic acid is a secondary metabolite synthesized by various yeast species, notably

from the genera Metschnikowia and Kluyveromyces. This molecule is a potent iron chelator,

forming a characteristic red pigment called pulcherrimin upon binding with ferric ions (Fe³⁺).

The ability of pulcherriminic acid to sequester iron from the environment is the basis for its

significant antimicrobial activity against various pathogenic fungi and bacteria, making it a

compound of interest for biocontrol applications and potentially as a novel therapeutic agent.

Accurate quantification of pulcherriminic acid production is crucial for optimizing fermentation

conditions, screening high-producing strains, and understanding its biosynthesis and

regulation. These application notes provide detailed protocols for the quantification of

pulcherriminic acid in yeast cultures.

Biosynthesis of Pulcherriminic Acid
In yeast, the biosynthesis of pulcherriminic acid begins with the cyclization of two molecules

of L-leucine to form cyclo(L-leucyl-L-leucyl) (cLL).[1] This initial step is followed by a two-step

oxidation to yield pulcherriminic acid.[1][2] The genes responsible for this pathway are

organized in a PUL gene cluster, which typically includes PUL1 and PUL2, encoding the

biosynthetic enzymes.[3][4][5] The cluster may also contain genes for transport (PUL3) and

regulation (PUL4).[3][4][6] The transcriptional regulator Snf2 has been identified as a key factor
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in controlling the expression of the PUL genes and, consequently, pulcherriminic acid
biosynthesis in Metschnikowia pulcherrima.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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